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Compound of Interest

Compound Name: Hexyl 2-ethylbutanoate

Cat. No.: B15196007 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Hexyl 2-ethylbutanoate (CAS No. 79868-

50-1) was publicly available at the time of this writing. The following information is a composite

guideline based on the safety data of structurally similar ester compounds, including Ethyl

butyrate, Hexyl butyrate, and 2-ethylhexyl acetate. It is imperative to handle Hexyl 2-
ethylbutanoate with caution and to consult with a qualified safety professional before

commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It is designed to be a preferred source for

laboratory safety and chemical handling, offering procedural, step-by-step guidance.

Personal Protective Equipment (PPE)
When handling Hexyl 2-ethylbutanoate, a comprehensive approach to personal protection is

crucial. The following table summarizes the recommended PPE based on the hazards

associated with similar ester compounds.
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Body Part Recommended Protection Rationale

Eyes/Face

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

approved standards. A face

shield may be necessary for

splash hazards.

Protects against potential eye

irritation or serious eye

damage from splashes.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene)

inspected prior to use.

Fire/flame resistant and

impervious clothing. Lab coat.

Prevents skin contact, which

may cause skin irritation.

Contaminated clothing should

be removed immediately.

Respiratory

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate organic vapor

cartridge is recommended.

Protects against inhalation of

potentially irritating vapors or

aerosols.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Safe Handling Practices:

Preparation: Read and understand this safety guide thoroughly. Ensure all necessary PPE is

available and in good condition.
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Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[2] Use only non-sparking tools.[2][3]

Procedure: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Store away from heat, sparks, open flames, and other ignition sources.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]

Disposal Plan
Waste Characterization:

Hexyl 2-ethylbutanoate should be treated as a flammable liquid and a potential

environmental hazard.

Disposal Procedure:

Collection: Collect waste in a designated, properly labeled, and sealed container.

Storage: Store waste containers in a cool, well-ventilated area away from ignition sources

and incompatible materials.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not allow the product to reach the

sewage system or surface water.

Quantitative Data for Structurally Similar
Compounds
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The following table presents quantitative data for ester compounds structurally similar to Hexyl
2-ethylbutanoate to provide a general understanding of its potential physical and chemical

properties.

Property Ethyl Butyrate Hexyl Butyrate
2-Ethylhexyl
Acetate

CAS Number 105-54-4 2639-63-6 103-09-3

Molecular Formula C6H12O2 C10H20O2 C10H20O2

Molecular Weight 116.16 g/mol 172.26 g/mol 172.26 g/mol

Boiling Point 121 °C 205 °C Not Available

Flash Point 25 °C 77 °C Not Available

Hazards

Flammable liquid,

Causes serious eye

irritation[1]

Combustible liquid[3]

Combustible liquid,

Causes skin irritation,

Toxic to aquatic life

Experimental Protocol: Standard Dilution
Preparation
This protocol outlines a standard procedure for preparing a dilution of a liquid compound like

Hexyl 2-ethylbutanoate.

Materials:

Hexyl 2-ethylbutanoate

Appropriate solvent (e.g., ethanol, hexane)

Volumetric flasks with stoppers

Pipettes and pipette bulbs

Beakers
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Personal Protective Equipment (as specified above)

Procedure:

Pre-Experiment Check: Ensure the chemical fume hood is operational and all PPE is

correctly worn.

Solvent Preparation: Measure the required volume of solvent into a beaker.

Analyte Measurement: In the fume hood, carefully measure the required volume of Hexyl 2-
ethylbutanoate using a clean pipette.

Dilution:

Add a small amount of the solvent to the volumetric flask.

Carefully add the measured Hexyl 2-ethylbutanoate to the volumetric flask.

Rinse the pipette with the solvent and add the rinsing to the volumetric flask to ensure a

complete transfer.

Add the remaining solvent to the volumetric flask until the meniscus reaches the

calibration mark.

Mixing: Stopper the flask and invert it several times to ensure a homogenous solution.

Labeling: Clearly label the volumetric flask with the name of the compound, concentration,

solvent, and date of preparation.

Post-Procedure: Clean all glassware and the work area. Dispose of any waste according to

the disposal plan.

Visual Workflow and Logical Relationships
The following diagrams illustrate the key workflows and logical relationships for the safe

handling of Hexyl 2-ethylbutanoate.
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Caption: Workflow for the safe handling of Hexyl 2-ethylbutanoate.
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Caption: Logic for selecting appropriate PPE based on potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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